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Compound of Interest |

2-(4-((tert-
Compound Name: Butoxycarbonyl)amino)phenyl)acet
ic acid

Cat. No.: B558675

\ J

CAS Number: 81196-09-0

This technical guide provides an in-depth overview of 2-(4-((tert-
Butoxycarbonyl)amino)phenyl)acetic acid, a pivotal building block in contemporary drug
discovery and organic synthesis. Tailored for researchers, scientists, and professionals in drug
development, this document outlines the compound's physicochemical properties,
spectroscopic data, synthesis, and key applications, with a focus on its role in peptide
synthesis and as a pharmaceutical intermediate.

Physicochemical and Spectroscopic Data

2-(4-((tert-Butoxycarbonyl)amino)phenyl)acetic acid, commonly known as Boc-4-
aminophenylacetic acid, is a derivative of phenylacetic acid featuring a tert-Butoxycarbonyl
(Boc) protecting group on the amino moiety. This protecting group is instrumental in multi-step
organic syntheses, particularly in peptide chemistry, where it prevents unwanted side reactions
of the amine.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties is presented in Table 1. This data is crucial
for understanding the compound's behavior in various solvents and reaction conditions.
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Property Value Reference
CAS Number 81196-09-0 [3]
Molecular Formula C13H17NOa4 [3]
Molecular Weight 251.28 g/mol [3]

2-[4-[(2-methylpropan-2-

IUPAC Name yl)oxycarbonylamino]phenyllac  [3]
etic acid

Appearance White to off-white powder -

Melting Point 201 °C (decomposes)

Soluble in methanol, ethanol,
Solubility and other polar organic -

solvents.

INChI=1S/C13H17NO4/c1-
13(2,3)18-12(17)14-10-6-4-

InChl 9(5-7-10)8-11(15)16/h4- [3]
7H,8H2,1-3H3,(H,14,17)
(H,15,16)

ZXYKUPPWJIMOKGE-
InChIKey [3]
UHFFFAOYSA-N

CC(C)
SMILES (C)OC(=0)NC1=CC=C(C=C1) [3]
CC(=0)0

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 2-(4-
((tert-Butoxycarbonyl)amino)phenyl)acetic acid. Representative data is summarized in
Table 2.
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Spectrum Type Key Peaks/Signals Reference
13C NMR Spectral data available. [3]
Mass spectrometry data
GC-MS _ [3]
available.

Characteristic peaks for C=0

(carbonyl) of the carboxylic
IR (Infrared) acid and carbamate, N-H

stretching, and aromatic C-H

stretching are expected.

Synthesis and Applications

2-(4-((tert-Butoxycarbonyl)amino)phenyl)acetic acid is a valuable intermediate, primarily
utilized in the synthesis of complex organic molecules and peptides.[4]

Synthesis

The synthesis of this compound typically involves the protection of the amino group of 4-
aminophenylacetic acid with a tert-Butoxycarbonyl (Boc) group. A general synthetic workflow is
depicted below.
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General synthetic workflow for the target compound.

A plausible synthetic route involves the reaction of 4-aminophenylacetic acid with di-tert-butyl
dicarbonate (Boc anhydride) in the presence of a suitable base.

Applications in Drug Discovery and Peptide Synthesis

The presence of both a carboxylic acid and a protected amine makes this compound an ideal
building block for solid-phase peptide synthesis (SPPS).[1][2] The Boc protecting group is
stable under the conditions required for peptide coupling but can be readily removed with mild
acid, allowing for the sequential addition of amino acids to a growing peptide chain.[5]

This compound serves as a crucial intermediate in the synthesis of various pharmaceutical
agents. For instance, it is a key component in the preparation of C5a receptor (C5aR)
antagonists, which are being investigated for their anti-inflammatory properties.[6] Derivatives
of phenylacetic acid are also explored for a wide range of biological activities, including
anticancer, antimicrobial, and anti-inflammatory effects.[7][8][9]

Experimental Protocols
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The following sections provide detailed methodologies for key experiments involving 2-(4-((tert-
Butoxycarbonyl)amino)phenyl)acetic acid.

General Protocol for Boc Protection of 4-
Aminophenylacetic Acid

This protocol describes a general method for the synthesis of the title compound.
Materials:

» 4-Aminophenylacetic acid

» Di-tert-butyl dicarbonate (Bocz0)

¢ Sodium hydroxide (NaOH)

e 1,4-Dioxane

o Water

o Ethyl acetate

e Hydrochloric acid (HCI)

e Brine

Procedure:

Dissolve 4-aminophenylacetic acid in an aqueous solution of sodium hydroxide and 1,4-
dioxane.

Cool the solution in an ice bath.

Add a solution of di-tert-butyl dicarbonate in 1,4-dioxane dropwise to the cooled solution with
vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir overnight.
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» Remove the 1,4-dioxane under reduced pressure.

» Wash the aqueous residue with ethyl acetate to remove any unreacted Boc anhydride.
» Acidify the aqueous layer to a pH of 2-3 with cold 1N HCI.

o Extract the product into ethyl acetate.

» Wash the combined organic layers with water and brine, then dry over anhydrous sodium
sulfate.

o Concentrate the solution under reduced pressure to yield the crude product.

» Purify the product by recrystallization or column chromatography.

Application in Solid-Phase Peptide Synthesis (SPPS)

The following workflow illustrates the use of 2-(4-((tert-Butoxycarbonyl)amino)phenyl)acetic
acid as a building block in Boc-based SPPS.
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—
Resin Support

Deprotection of Resin
Couple First Amino Acid

Couple Next Amino Acid
Cleavage from Resin (HF)
Purification (HPLC)

Final Peptide »
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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